Cas no 868226-72-6 (methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate)

• Product Name: methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate
• CAS No: 868226-72-6
• MF: C₁₃H₁₄N₄O₅S
• MW: 338.339061260223
• CID: 6010426
• PubChem ID: 135538167
• Update Time: 2025-08-03

methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate
• methyl 2-[[6-amino-5-(furan-2-carbonylamino)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]propanoate
• methyl 2-((4-amino-5-(furan-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)propanoate
• HMS2244I19
• ZINC02712572
• MLS000529676
• 868226-72-6
• AKOS024610401
• F1809-0319
• SR-01000015766-1
• HMS1654L08
• CHEMBL1364164
• SR-01000015766
• AB00676076-01
• methyl 2-[[4-amino-5-(furan-2-carbonylamino)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]propanoate
• SMR000127230

• Inchi： 1S/C13H14N4O5S/c1-6(12(20)21-2)23-13-16-9(14)8(11(19)17-13)15-10(18)7-4-3-5-22-7/h3-6H,1-2H3,(H,15,18)(H3,14,16,17,19)
• InChI Key： YSUBMOJLTLUBOB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1NC(N)=C(NC(C2=CC=CO2)=O)C(=O)N=1)C

Computed Properties

• Exact Mass: 338.06849073g/mol
• Monoisotopic Mass: 338.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 161Ų

Additional information on methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate

Introduction to Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate (CAS No. 868226-72-6)

Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 868226-72-6, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a pyrimidine core, combined with an amide and sulfanyl group, suggests possible interactions with biological targets such as enzymes and receptors. These interactions are critical for the development of novel therapeutic agents that can modulate cellular processes and address various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have indicated that the pyrimidine scaffold in Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate can interact with nucleic acid bases, potentially leading to applications in antiviral and anticancer therapies. The sulfanyl group further enhances its ability to engage with biological targets, making it a versatile molecule for drug design.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds like Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate represents a significant challenge due to their complex structures. However, recent innovations in synthetic methodologies have made it possible to produce these compounds with greater efficiency and precision. Techniques such as multi-step organic synthesis and catalytic processes have been employed to optimize the yield and purity of this compound, facilitating its use in preclinical and clinical studies.

The pharmacological potential of Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate has been explored in various research settings. Preliminary studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with DNA repair mechanisms has been investigated, opening up possibilities for applications in cancer therapy.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been developed to screen large libraries of compounds for their potential therapeutic effects. In this context, Methyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}propanoate has been identified as a promising candidate through virtual screening experiments. These computational approaches have significantly reduced the time and resources required for identifying lead compounds, accelerating the drug development process.

The synthesis and characterization of Methyl 2-{4-amino-5-(furan-2-amido)-6-oxydihydro-pyrimidin]-yl-sul-fany l-propan-oa te involve meticulous attention to detail to ensure the highest quality standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of the compound. These methods provide critical data for understanding its chemical behavior and biological activity.

Ongoing research efforts are focused on exploring new synthetic routes and optimizing existing ones for the production of Methyl 2-{4-amino-oxydihydro-p yrim idin]-yl-sul-fany l-propan-oa te. Collaborative studies between academic institutions and pharmaceutical companies are essential for advancing this field. Such collaborations foster innovation and facilitate the translation of laboratory findings into clinical applications.

The future prospects for Methyl 2-{4-amino-oxydihydro-p yrim idin]-yl-sul-fany l-propan-oa te are promising, with several ongoing clinical trials evaluating its efficacy in treating various diseases. The compound's unique structural features make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play a significant role in addressing unmet medical needs.

In conclusion, Methyl 2-{4-amino-oxydihydro-p yrim idin]-yl-sul-fany l-propan-oa te (CAS No. 86822672) is a compound with substantial pharmacological potential. Its structural complexity and diverse functional groups make it an attractive candidate for further investigation in drug discovery. With advancements in synthetic chemistry and computational biology, this compound is poised to contribute significantly to the development of new treatments for various diseases.